Cas no 90971-89-4 (2-(4-Bromo-3-methylphenoxy)acetic acid)

2-(4-Bromo-3-methylphenoxy)acetic acid structure

90971-89-4 structure

Product Name:2-(4-Bromo-3-methylphenoxy)acetic acid

CAS No:90971-89-4

Molecular Formula:C₉H₉BrO₃

Molecular Weight:245.069962263107

CID:1070855

PubChem ID:687013

2-(4-Bromo-3-methylphenoxy)acetic acid Properties

Names and Identifiers

- 2-(4-Bromo-3-methylphenoxy)acetic acid
- 2-(4-Bromo-3-methylphenoxy)acetic acid (ACI)
- Acetic acid, [(4-bromo-m-tolyl)oxy]- (7CI)
- (4-Bromo-3-methyl-phenoxy)-acetic acid
- 4-bromo-3-methylphenoxyacetic acid
- A1-13404
- G66888
- SCHEMBL3205933
- Oprea1_851167
- Oprea1_275979
- (4-Bromo-3-methylphenoxy)acetic acid, AldrichCPR
- FS-2309
- STK001908
- AKOS000319489
- EN300-380896
- 2-(4-bromo-3-methyl-phenoxy)acetic Acid
- AN-329/41044346
- MFCD03129268
- 2-(4-bromo-3-methylphenoxy)acetic acid
- (4-bromo-3-methylphenoxy)acetic acid
- 90971-89-4
- DTXSID50350729
- CS-0117030
- Z57204188
- 2-(4-bromo-3-methylphenoxy)aceticacid
- BBL023735
- +Expand
- MDL： MFCD03129268
- InChIKey： XBWSIQZJWUSHEH-UHFFFAOYSA-N
- Inchi： 1S/C9H9BrO3/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- SMILES： O=C(COC1C=C(C)C(Br)=CC=1)O

Computed Properties

Exact Mass: 243.97351g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 243.97351g/mol
Heavy Atom Count: 13
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 46.5Å²

2-(4-Bromo-3-methylphenoxy)acetic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01BIKL-50mg	2-(4-bromo-3-methylphenoxy)acetic acid	90971-89-4	95%	50mg	$118.00	2024-04-20
A2B Chem LLC	AW16101-50mg	2-(4-bromo-3-methylphenoxy)acetic acid	90971-89-4	95%	50mg	$41.00	2024-04-19
Enamine	EN300-380896-0.05g	2-(4-bromo-3-methylphenoxy)acetic acid	90971-89-4	95%	0.05g	$58.0	2023-04-20
Fluorochem	042176-50mg	2-(4-Bromo-3-methylphenoxy)acetic acid	90971-89-4		50mg	￡13.00	2022-03-01
TRC	B817110-10mg	2-(4-Bromo-3-Methylphenoxy)Acetic Acid	90971-89-4		10mg	$ 50.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187670-50mg	(4-Bromo-3-methylphenoxy)acetic acid	90971-89-4	97%	50mg	￥1290.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	024054-1g	2-(4-Bromo-3-methylphenoxy)acetic acid	90971-89-4		1g	3202CNY

2-(4-Bromo-3-methylphenoxy)acetic acid Synthesis

Synthetic Circuit 1

90971-89-4

1643-15-8

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

: Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215